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Compound of Interest

Compound Name: N-Boc-nortropinone

Cat. No.: B7852125 Get Quote

An In-depth Technical Guide to N-Boc-
Nortropinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of N-Boc-nortropinone, a key intermediate in pharmaceutical synthesis. The

document details its properties, synthesis, and reactivity, presenting quantitative data in

structured tables and outlining experimental protocols.

Core Chemical and Physical Properties
N-Boc-nortropinone, systematically named tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-

carboxylate, is a derivative of nortropinone where the nitrogen atom is protected by a tert-

butoxycarbonyl (Boc) group.[1] This protection strategy is crucial in multi-step syntheses,

preventing the secondary amine from undergoing unwanted reactions. At room temperature, it

typically appears as a white to off-white or light brown crystalline solid.[1][2]

The physical properties of N-Boc-nortropinone are summarized in the table below, providing a

baseline for its handling, storage, and use in various experimental setups.
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Property Value Citations

Appearance
White to off-white solid/powder

to crystal
[1][3]

Melting Point 69-74 °C

Boiling Point 325.8 °C at 760 mmHg

Density 1.139 g/cm³

Flash Point 150.8 °C

Vapor Pressure 0.000225 mmHg at 25°C

Refractive Index 1.507

Solubility

Sparingly soluble in water;

slightly soluble in chloroform

and methanol.

Storage Temperature
0-5°C recommended; Room

temperature is also cited.

The following table provides key chemical identifiers for N-Boc-nortropinone.
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Identifier Value Citations

CAS Number 185099-67-6

Molecular Formula C₁₂H₁₉NO₃

Molecular Weight 225.28 g/mol

InChI Key
MENILFUADYEXNU-

DTORHVGOSA-N

SMILES

CC(C)

(C)OC(=O)N1[C@H]2CC[C@

@H]1CC(=O)C2

Purity Typically ≥98.0% (HPLC)

¹H NMR Spectrum Consistent with structure

Synthesis and Purification Protocols
N-Boc-nortropinone is a synthetic compound, not known to be found in nature. It is primarily

synthesized for use as an intermediate in the preparation of more complex molecules, such as

tropine derivatives and opioid receptor modulators.

The most common method for synthesizing N-Boc-nortropinone involves the protection of the

secondary amine of nortropinone using di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol:

Dissolution: Dissolve nortropinone in a suitable organic solvent, such as dichloromethane

(DCM) or a similar aprotic solvent.

Base Addition: Add a mild base, such as triethylamine (TEA) or N,N-diisopropylethylamine

(DIPEA), to the solution to act as a proton scavenger.

Boc₂O Addition: Slowly add di-tert-butyl dicarbonate (Boc₂O) to the reaction mixture at room

temperature. The reaction is typically stirred for several hours.
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Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) to ensure the complete consumption of the starting material.

Workup: Upon completion, the reaction mixture is typically washed with an aqueous solution

(e.g., saturated sodium bicarbonate) to remove any unreacted acid and base. The organic

layer is then separated, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under

reduced pressure.

Purification: The crude product is often purified by column chromatography on silica gel to

yield pure N-Boc-nortropinone.

General Synthesis Workflow for N-Boc-Nortropinone

Reactants

Process

Nortropinone

N-Boc Protection Reaction
(Aprotic Solvent, RT)

Di-tert-butyl dicarbonate (Boc₂O) Base (e.g., TEA)

Aqueous Workup

1. Reaction Completion

Column Chromatography

2. Crude Product

N-Boc-Nortropinone

3. Pure Product
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Boc-nortropinone.

Chemical Reactivity and Stability
The chemical behavior of N-Boc-nortropinone is dominated by the reactivity of the ketone

functional group and the stability of the Boc protecting group.

The carbonyl group at the 3-position is the primary site for nucleophilic addition and other

ketone-related reactions. This allows for the introduction of various substituents at this position,

forming the basis for its utility in synthesizing a wide range of tropane alkaloids and their

analogs.

The N-Boc group is a robust protecting group, stable under a variety of conditions, including

exposure to bases and nucleophiles. However, it is sensitive to acidic conditions.

Acid Lability: The Boc group can be readily cleaved by treatment with strong acids like

trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent (e.g., dioxane).

This deprotection regenerates the secondary amine of the nortropinone core, allowing for

further functionalization at the nitrogen atom.

Thermal Stability: While generally stable, prolonged heating at high temperatures (e.g.,

above 110°C) can lead to the degradation or removal of the Boc group.

The dual nature of N-Boc-nortropinone—a reactive ketone and a stable yet easily removable

protecting group—makes it a versatile intermediate in complex organic synthesis.
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Role of N-Boc-Nortropinone as a Protected Intermediate

Nortropinone

N-Boc-Nortropinone

Boc Protection

Chemical Modification
(e.g., at C3-ketone)

Modified N-Boc Intermediate

N-Boc Deprotection
(Acidic Conditions)

Target Molecule
(e.g., Tropine Derivative)

Click to download full resolution via product page

Caption: Logical flow demonstrating the utility of N-Boc-nortropinone.

Applications in Research and Development
N-Boc-nortropinone is a valuable building block in medicinal chemistry and pharmaceutical

development.

Opioid Receptor Modulators: It serves as a precursor for the synthesis of compounds that

modulate opioid receptors, which are critical targets for developing treatments for pain and
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addiction.

Tropane Alkaloid Derivatives: It is used in the preparation of various tropine derivatives.

These compounds have diverse biological activities and are utilized in pharmaceuticals and

pesticides.

Synthesis of Bicyclic Vinyl Boronates: It has been used in the preparation of novel bicyclic

vinyl boronates, which are versatile intermediates in organic chemistry.

Safety and Handling
N-Boc-nortropinone is classified as an irritant. It can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection when handling this compound.

Handling: Use only in a well-ventilated area and avoid breathing dust.

Storage: Store in a cool, dark, and dry place in a tightly sealed container. Recommended

storage temperatures vary, with some sources suggesting 0-5°C and others room

temperature.

Limited toxicological data is available, but as with any synthetic organic compound, exposure

should be minimized. It is stable under recommended storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical characteristics of N-Boc-
nortropinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7852125#physical-and-chemical-characteristics-of-n-
boc-nortropinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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